Cas no 1805620-39-6 (4-Amino-5-bromo-2-iodopyridine)

• Product Name: 4-Amino-5-bromo-2-iodopyridine
• CAS No: 1805620-39-6
• MF: C₅H₄BrIN₂
• MW: 298.907132148743
• CID: 4898612
• Update Time: 2025-06-15

4-Amino-5-bromo-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromo-2-iodopyridine

• Inchi： 1S/C5H4BrIN2/c6-3-2-9-5(7)1-4(3)8/h1-2H,(H2,8,9)
• InChI Key： CLRIXFBIBWCJBL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CN=1)Br)N

Computed Properties

• Exact Mass: 297.86026 g/mol
• Monoisotopic Mass: 297.86026 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9
• Molecular Weight: 298.91

Additional information on 4-Amino-5-bromo-2-iodopyridine

Comprehensive Analysis of 4-Amino-5-bromo-2-iodopyridine (CAS No. 1805620-39-6): Properties, Applications, and Industry Trends

4-Amino-5-bromo-2-iodopyridine (CAS No. 1805620-39-6) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its multi-halogenated structure and amino functional group, serves as a versatile building block in organic synthesis. With molecular formula C₅H₄BrIN₂, it exhibits unique reactivity patterns that make it valuable for constructing complex heterocyclic systems.

The iodo-substituted pyridine core of this compound enables selective cross-coupling reactions, particularly in palladium-catalyzed transformations like Suzuki-Miyaura and Sonogashira couplings. Researchers are increasingly exploring its potential in developing targeted kinase inhibitors, with recent studies highlighting its role in cancer drug discovery pipelines. The bromo-iodo substitution pattern offers sequential functionalization opportunities, a feature highly sought after in combinatorial chemistry approaches.

From a synthetic chemistry perspective, 4-Amino-5-bromo-2-iodopyridine demonstrates excellent stability under various reaction conditions while maintaining sufficient reactivity for nucleophilic aromatic substitution. This balance makes it particularly useful in medicinal chemistry optimization workflows, where researchers frequently search for "halogenated pyridine building blocks" or "iodopyridine derivatives for drug discovery". The compound's crystallinity and purity standards (typically ≥97% by HPLC) ensure reproducible results in high-throughput screening applications.

Recent advancements in C-H activation methodologies have further increased the demand for such polyhalogenated intermediates. Pharmaceutical companies are particularly interested in its potential for creating next-generation antiviral compounds, with several patent applications mentioning derivatives of this scaffold. The amino group at the 4-position provides an additional handle for structure-activity relationship (SAR) studies, addressing common search queries like "modifying pyridine amino groups" or "improving drug solubility with halogenated heterocycles".

In material science applications, 4-Amino-5-bromo-2-iodopyridine has shown promise as a precursor for organic electronic materials. Its ability to participate in both metal-catalyzed coupling and direct arylation reactions makes it valuable for synthesizing π-conjugated systems. Researchers investigating "halogenated nitrogen heterocycles for OLEDs" or "conductive polymer precursors" frequently encounter this compound in literature.

The compound's regioselective reactivity has become a focal point in modern synthetic methodology development. Recent publications demonstrate its utility in sequential functionalization strategies, where the iodo substituent reacts first under mild conditions, followed by the bromo group under more forcing conditions. This characteristic aligns with growing industry needs for "telescoped synthesis approaches" and "atom-efficient transformations".

Quality control aspects of 4-Amino-5-bromo-2-iodopyridine (CAS No. 1805620-39-6) have seen significant improvements, with advanced analytical techniques like LC-MS purity verification and residual solvent analysis becoming standard. These developments respond to frequent searches about "validating halogenated compound purity" and "specifications for pharmaceutical intermediates". The compound typically appears as a white to off-white crystalline powder with excellent shelf stability when stored under inert conditions.

From an environmental perspective, recent studies have investigated greener synthetic routes to this intermediate, addressing concerns about halogen waste reduction in chemical manufacturing. Innovations in catalytic halogenation and solvent-free conditions for its preparation are gaining traction, reflecting the industry's shift toward sustainable chemistry practices.

The global market for 4-Amino-5-bromo-2-iodopyridine continues to expand, driven by increasing R&D investments in small molecule therapeutics and specialty chemicals. Supply chain analytics reveal growing interest from emerging pharmaceutical hubs in Asia-Pacific regions, particularly for applications in precision medicine platforms. This trend correlates with search volume increases for terms like "sourcing halogenated pyridines" and "custom synthesis of iodinated heterocycles".

Future research directions likely to impact 4-Amino-5-bromo-2-iodopyridine applications include developments in continuous flow chemistry and photocatalytic transformations. The compound's unique substitution pattern makes it an ideal candidate for testing new C-X bond activation methodologies, a hot topic in contemporary organic chemistry literature. These advancements promise to address common industry challenges like "scaling up halogenated intermediate production" while maintaining cost-effectiveness and reaction selectivity.